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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of CL05SR. As
specific stability data for CLO5SR is not publicly available, the following recommendations are
based on best practices for handling similar small molecule cyclophilin inhibitors and peptide-
like compounds.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized C105SR powder upon receipt?

For long-term storage, it is recommended to store lyophilized C105SR powder at -20°C or
-80°C in a tightly sealed container to minimize exposure to moisture and light. For short-term
storage (days to weeks), 4°C is acceptable.

Q2: My C105SR powder appears clumpy/oily. Is it still usable?

The appearance of the lyophilized powder can vary. However, a clumpy or oily consistency
might indicate moisture absorption. To prevent this, allow the container to equilibrate to room
temperature in a desiccator before opening. If you suspect moisture contamination, it is
advisable to use a fresh vial for critical experiments.

Q3: What is the recommended procedure for preparing a stock solution of CLO5SR?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12386182?utm_src=pdf-interest
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

To prepare a stock solution, it is crucial to use a high-purity, anhydrous solvent. The choice of
solvent will depend on the experimental requirements and the solubility of CL05SR. Once
dissolved, the stock solution should be aliquoted into single-use volumes to avoid repeated
freeze-thaw cycles.

Q4: How stable is C105SR in solution?

The stability of C105SR in solution is expected to be lower than in its lyophilized form. For
optimal results, it is recommended to prepare fresh solutions for each experiment. If storage of
a stock solution is necessary, it should be kept at -20°C or -80°C and used within a short
period. Avoid storing solutions at 4°C for more than a few days.

Q5: I am observing inconsistent results in my experiments. Could this be related to CL05SR
stability?

Inconsistent results can indeed be a consequence of compound degradation. Factors such as
improper storage, repeated freeze-thaw cycles of stock solutions, and exposure to light or
moisture can affect the potency of CL05SR. Refer to the troubleshooting guide below for further
assistance.

C105SR Storage and Handling Summary

Condition Lyophilized Powder Stock Solution
Long-Term Storage -20°C or -80°C in a desiccator -80°C in single-use aliquots
Short-Term Storage 4°C in a desiccator -20°C
Light Exposure Store in the dark. Protect from light.

) Highly sensitive; store with
Moisture ) Use anhydrous solvents.

desiccant.

Freeze-Thaw Cycles N/A Avoid.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Reduced or no activity

Degradation of C105SR due to

improper storage.

Use a fresh vial of lyophilized
powder to prepare a new stock
solution. Ensure proper

storage conditions are met.

Inactivation in solution.

Prepare fresh solutions
immediately before each
experiment. Avoid prolonged

storage of solutions.

High variability between

experiments

Inconsistent concentration of
C105SR.

Ensure complete dissolution of
the lyophilized powder. Vortex

and sonicate if necessary. Use
calibrated pipettes for accurate

dispensing.

Degradation during the

experiment.

Minimize the exposure of
C105SR to harsh experimental
conditions (e.g., extreme pH,

high temperature) if possible.

Precipitate formation in stock

solution

Poor solubility or solution

instability.

Try a different solvent or co-
solvent system. Ensure the
storage temperature is
appropriate and avoid freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of CL05SR Stock Solution

 Allow the vial of lyophilized C105SR to equilibrate to room temperature in a desiccator for at

least 30 minutes.

o Under sterile conditions, add the appropriate volume of a suitable anhydrous solvent (e.g.,

DMSO, Ethanol) to the vial to achieve the desired stock concentration.
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» Vortex the solution for 1-2 minutes to ensure complete dissolution. If necessary, sonicate in a
water bath for a short period.

 Visually inspect the solution to ensure there are no visible particles.
» Aliquot the stock solution into single-use, light-protected tubes.

» Store the aliquots at -80°C until use.

Visual Guides
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« To cite this document: BenchChem. [C105SR Technical Support Center: Stability and
Storage Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386182#c105sr-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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